Cas no 51974-40-4 (2,3,7-Tribromodibenzo-p-dioxin)

• Product Name: 2,3,7-Tribromodibenzo-p-dioxin
• CAS No: 51974-40-4
• MF: C₁₂H₅Br₃O₂
• MW: 420.87890124321
• CID: 375908
• PubChem ID: 108120
• Update Time: 2025-04-19

2,3,7-Tribromodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-
• 2,3,7-tribromobenzo-4-dioxin
• 2,3,7-Tribromodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 2,3,7-tribromo-
• 51974-40-4
• NS00120581
• 2,3,7-Tbdd
• BYNRLLTUMJGOGR-UHFFFAOYSA-N
• 2,3,7-Tribromo-dibenzo[1,4]dioxine
• BDBM50408356
• CHEMBL136453
• 2,3,7-Tribromobenzo-p-dioxin
• DTXSID50904160
• Dibenzodioxin, 2,3,7-tribromo-

• Inchi： 1S/C12H5Br3O2/c13-6-1-2-9-10(3-6)17-12-5-8(15)7(14)4-11(12)16-9/h1-5H
• InChI Key： BYNRLLTUMJGOGR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC1C=C(C=CC=1O2)Br)Br

Computed Properties

• Exact Mass: 417.78385
• Monoisotopic Mass: 417.78397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins